Ethyl 2-[3-fluoro-4-(trifluoromethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylate Ethyl 2-[3-fluoro-4-(trifluoromethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylate
Brand Name: Vulcanchem
CAS No.: 317319-21-4
VCID: VC0017352
InChI: InChI=1S/C14H11F4NO2S/c1-3-21-13(20)11-7(2)19-12(22-11)8-4-5-9(10(15)6-8)14(16,17)18/h4-6H,3H2,1-2H3
SMILES: CCOC(=O)C1=C(N=C(S1)C2=CC(=C(C=C2)C(F)(F)F)F)C
Molecular Formula: C14H11F4NO2S
Molecular Weight: 333.3 g/mol

Ethyl 2-[3-fluoro-4-(trifluoromethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylate

CAS No.: 317319-21-4

VCID: VC0017352

Molecular Formula: C14H11F4NO2S

Molecular Weight: 333.3 g/mol

* For research use only. Not for human or veterinary use.

Ethyl 2-[3-fluoro-4-(trifluoromethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylate - 317319-21-4

Description

Ethyl 2-[3-fluoro-4-(trifluoromethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylate is not directly found within the provided search results, information on similar compounds can be derived to understand its properties and uses. Thiazole compounds, which contain a thiazole ring, are important in various applications . For instance, thiazole-5-carboxylic acid and thiazole-2-carboxylic acid are utilized as building blocks in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals . These compounds contribute to the development of novel drugs, improved pesticides, and advanced materials .

The presence of a carboxylic acid group on the thiazole ring allows for chemical modifications, leading to compounds with enhanced performance characteristics . For example, they are used in developing anti-inflammatory and antimicrobial agents, fungicides, and herbicides . Additionally, compounds with a thiazole group have been explored for their anti-tumor activity . Synthesis techniques involving thiazoles often include multi-step transformations such as protecting amino groups, hydrolyzing ester groups, and coupling acids with amines .

Another related compound is methyl benzo[d]thiazole-6-carboxylate, which shares a similar thiazole structure . These compounds are crucial in pharmaceutical and agrochemical research because of their ability to modify chemical structures for enhanced performance . Further applications can be found in analytical chemistry, material science, and biochemistry research .

CAS No. 317319-21-4
Product Name Ethyl 2-[3-fluoro-4-(trifluoromethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylate
Molecular Formula C14H11F4NO2S
Molecular Weight 333.3 g/mol
IUPAC Name ethyl 2-[3-fluoro-4-(trifluoromethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylate
Standard InChI InChI=1S/C14H11F4NO2S/c1-3-21-13(20)11-7(2)19-12(22-11)8-4-5-9(10(15)6-8)14(16,17)18/h4-6H,3H2,1-2H3
Standard InChIKey LCWBJARQUMMJMT-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(N=C(S1)C2=CC(=C(C=C2)C(F)(F)F)F)C
Canonical SMILES CCOC(=O)C1=C(N=C(S1)C2=CC(=C(C=C2)C(F)(F)F)F)C
Synonyms 2-[3-Fluoro-4-(trifluoromethyl)phenyl]-4-methyl-5-thiazolecarboxylic Acid Ethyl Ester;
PubChem Compound 18526216
Last Modified Sep 14 2023

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